Cas no 1528932-52-6 (N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide)

• Product Name: N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide
• CAS No: 1528932-52-6
• MF: C₁₂H₁₃F₄NO
• MW: 263.23
• CID: 5081375
• Update Time: 2026-03-01

N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide

• Inchi： 1S/C12H13F4NO/c1-3-17(4-2)11(18)9-7-8(12(14,15)16)5-6-10(9)13/h5-7H,3-4H2,1-2H3
• InChI Key： VFDCKBDEJSEEJV-UHFFFAOYSA-N
• SMILES： FC(F)(C1=CC=C(C(=C1)C(N(CC)CC)=O)F)F

Additional information on N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide

Comprehensive Overview of N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide (CAS No. 1528932-52-6)

N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide, with the CAS number 1528932-52-6, is a fluorinated aromatic amide compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a fluoro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "fluorinated benzamide derivatives," "CAS 1528932-52-6 applications," and "N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide synthesis," reflecting its relevance in modern chemistry.

The compound's structural versatility allows it to serve as a key building block in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such fluorinated compounds, as they often exhibit enhanced metabolic stability and binding affinity. Users searching for "fluorine in medicinal chemistry" or "trifluoromethyl group benefits" will find this compound particularly intriguing due to its potential in optimizing drug candidates.

In agrochemical applications, N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide is explored for its role in developing novel pesticides and herbicides. The fluoro and trifluoromethyl moieties contribute to improved lipophilicity and resistance to degradation, addressing growing concerns about environmental sustainability and pest resistance. Searches like "fluorinated agrochemicals" and "CAS 1528932-52-6 in crop protection" underscore its industrial significance.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, often starting from commercially available 2-fluoro-5-(trifluoromethyl)benzoic acid. Optimizing its yield and purity is a common topic among chemists, with queries such as "how to synthesize N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide" and "purification methods for fluorinated amides" frequently appearing in academic forums. Advanced techniques like HPLC and NMR spectroscopy are essential for characterizing this compound.

Beyond its immediate applications, CAS 1528932-52-6 exemplifies the broader impact of fluorine chemistry in addressing global challenges. For instance, its derivatives are being investigated for renewable energy materials and electronic coatings, aligning with the rising interest in "green chemistry solutions" and "high-performance materials." This intersection of disciplines makes it a compelling subject for researchers and innovators alike.

In summary, N,N-diethyl-2-fluoro-5-(trifluoromethyl)benzamide (CAS No. 1528932-52-6) represents a fusion of cutting-edge science and practical utility. Its role in drug development, agrochemical innovation, and material science ensures its continued relevance in both academic and industrial settings. As interest in sustainable chemistry grows, this compound will likely remain at the forefront of scientific exploration.